Cas no 1313712-31-0 (7-bromo-2,6-dimethylthieno3,2-dpyrimidin-4(3H)-one)

• Product Name: 7-bromo-2,6-dimethylthieno3,2-dpyrimidin-4(3H)-one
• CAS No: 1313712-31-0
• MF: C₈H₇BrN₂OS
• MW: 259.122979402542
• CID: 1028633
• PubChem ID: 136244172
• Update Time: 2025-05-21

7-bromo-2,6-dimethylthieno3,2-dpyrimidin-4(3H)-one Chemical and Physical Properties

Names and Identifiers

• 7-Bromo-2,6-dimethylthieno[3,2-d]pyrimidin-4(3H)-one
• 7-bromo-2,6-dimethyl-1H-thieno[3,2-d]pyrimidin-4-one
• 7-Bromo-2,6-dimethyl-3H-thieno[3,2-d]pyrimidin-4-one
• 7-Bromo-2,6-dimethyl-thieno[3,2-d]pyrimidin-4-ol
• AG-L-60244
• AG-L-60245
• AK137515
• CTK6B2613
• CTK6C4145
• QC-8731
• 1313712-31-0
• G11577
• DB-369477
• 7-Bromo-2,6-dimethylthieno[3,2-d]pyrimidin-4(1H)-one
• DTXSID40724915
• BS-44224
• 7-bromo-2,6-dimethylthieno3,2-dpyrimidin-4(3H)-one

• Inchi： 1S/C8H7BrN2OS/c1-3-5(9)6-7(13-3)8(12)11-4(2)10-6/h1-2H3,(H,10,11,12)
• InChI Key： SZGLAAAJAIDMRW-UHFFFAOYSA-N
• SMILES： BrC1=C(C)SC2C(NC(C)=NC=21)=O

Computed Properties

• Exact Mass: 257.94625g/mol
• Monoisotopic Mass: 257.94625g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 281
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 69.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thienopyrimidines

Additional information on 7-bromo-2,6-dimethylthieno3,2-dpyrimidin-4(3H)-one

Recent Advances in the Study of 7-bromo-2,6-dimethylthieno[3,2-d]pyrimidin-4(3H)-one (CAS: 1313712-31-0)

7-bromo-2,6-dimethylthieno[3,2-d]pyrimidin-4(3H)-one (CAS: 1313712-31-0) is a heterocyclic compound that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its thienopyrimidinone core, has shown promising potential as a scaffold for the development of novel therapeutic agents. Recent studies have focused on its synthesis, structural modifications, and biological activities, particularly in the context of kinase inhibition and anticancer applications.

The synthesis of 7-bromo-2,6-dimethylthieno[3,2-d]pyrimidin-4(3H)-one has been optimized to improve yield and purity, with recent reports highlighting the use of palladium-catalyzed cross-coupling reactions for further functionalization. These synthetic advancements have enabled researchers to explore a broader range of derivatives, enhancing the compound's utility in drug discovery. Notably, the bromo substituent at the 7-position provides a versatile handle for further chemical modifications, making it a valuable intermediate in medicinal chemistry.

In terms of biological activity, 7-bromo-2,6-dimethylthieno[3,2-d]pyrimidin-4(3H)-one has been investigated for its inhibitory effects on various kinases, including those implicated in cancer progression. Preliminary in vitro studies have demonstrated its ability to selectively target specific kinase pathways, leading to reduced proliferation of cancer cells. These findings suggest that the compound could serve as a lead structure for the development of kinase inhibitors with improved efficacy and reduced off-target effects.

Furthermore, recent research has explored the compound's potential in combination therapies. Studies have shown that 7-bromo-2,6-dimethylthieno[3,2-d]pyrimidin-4(3H)-one can synergize with existing chemotherapeutic agents, enhancing their anticancer effects while minimizing toxicity. This synergistic effect is particularly relevant in the context of drug-resistant cancers, where traditional therapies often fail to achieve desired outcomes.

Despite these promising results, challenges remain in the development of 7-bromo-2,6-dimethylthieno[3,2-d]pyrimidin-4(3H)-one as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further structural optimization and preclinical studies. Ongoing research aims to elucidate the compound's pharmacokinetic and pharmacodynamic properties, which will be critical for its transition into clinical trials.

In conclusion, 7-bromo-2,6-dimethylthieno[3,2-d]pyrimidin-4(3H)-one (CAS: 1313712-31-0) represents a promising scaffold in medicinal chemistry, with significant potential for the development of novel kinase inhibitors and anticancer agents. Continued research into its synthesis, biological activities, and therapeutic applications will be essential for unlocking its full potential in the treatment of various diseases.